4-(3-Amino-7-methylimidazo[1,2-a]pyridin-2-yl)-2-methoxyphenol

• IUPAC Name: 4-(3-amino-7-methylimidazo[1,2-a]pyridin-2-yl)-2-methoxyphenol
• InChI: InChI=1S/C15H15N3O2/c1-9-5-6-18-13(7-9)17-14(15(18)16)10-3-4-11(19)12(8-10)20-2/h3-8,19H,16H2,1-2H3
• InChI Key: LIFGUWSXDSOBHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)N)C3=CC(=C(C=C3)O)OC
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

The compound “4-(3-Amino-7-methylimidazo[1,2-a]pyridin-2-yl)-2-methoxyphenol” belongs to the class of organic compounds known as imidazopyridines. These are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring. Imidazole is a 5-membered ring consisting of three carbon atoms, and two nitrogen centers at the 1- and 3-positions.

Synthesis Analysis

Imidazopyridine is one of the important fused bicyclic 5–6 heterocycles and it is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. Synthesis of this moiety from the easily available chemicals is desirable due to its tremendous use in the various branches of chemistry. The synthesis of this scaffold employs different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Chemical Reactions Analysis

The interaction of 2-methylimidazo[1,2-a]pyridine with molecular bromine and iodine has been studied. The reaction of 2-methylimidazo[1,2-a]pyridine with Br2 in CHCl3 proceeded with a substitution of a hydrogen atom at the С-3 carbon atom and the formation of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide.